Cas no 6975-96-8 (Pentanedioic acid,3-cyano-2-methyl-, 1,5-diethyl ester)
6975-96-8 structure
Product Name:Pentanedioic acid,3-cyano-2-methyl-, 1,5-diethyl ester
Pentanedioic acid,3-cyano-2-methyl-, 1,5-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid,3-cyano-2-methyl-, 1,5-diethyl ester
- diethyl 3-cyano-2-methylpentanedioate
- AC1L5FWY
- AC1Q4QRG
- AG-J-19118
- AR-1I4514
- CTK5D1257
- DIETHYL 3-CYANO-2-METHYL-PENTANEDIOATE
- NSC20565
- NSC-20565
- DTXSID00281155
- 6975-96-8
-
- Inchi: 1S/C11H17NO4/c1-4-15-10(13)6-9(7-12)8(3)11(14)16-5-2/h8-9H,4-6H2,1-3H3
- InChI Key: QJHNHSWVRDDGPR-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)C(C#N)CC(=O)OCC)=O
Computed Properties
- Exact Mass: 227.11581
- Monoisotopic Mass: 227.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- Density: 1.075
- Boiling Point: 334.4°Cat760mmHg
- Flash Point: 145.7°C
- Refractive Index: 1.446
- PSA: 76.39
Pentanedioic acid,3-cyano-2-methyl-, 1,5-diethyl ester Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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